1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene

• Molecular Formula: C11H15BrO3
• Molecular Weight: 275.14 g/mol
• IUPAC Name: 1-bromo-2-(2,2-dimethoxyethoxy)-4-methylbenzene
• InChI: InChI=1S/C11H15BrO3/c1-8-4-5-9(12)10(6-8)15-7-11(13-2)14-3/h4-6,11H,7H2,1-3H3
• InChI Key: WYDMYZATRIXIFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)OCC(OC)OC

Description

1-Bromo-2-(2,2-dimethoxy-ethoxy)-4-methyl benzene is a useful research compound. Its molecular formula is C11H15BrO3 and its molecular weight is 275.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of anhydrous ethanol (40 ml), sodium ethoxide (31.7 ml 21% wt., 86.94 mmol) and 2-bromo-5-methylphenol (Gewali, Mohan B.; Ronald, Bruce P. J. Org. Chem. 1980, 45, 2224–2229) (16.25 g, 86.94 mmol) was added 2-bromo-1,1-dimethoxy ethane (16.17 g, 95.64 mmol). The solution was heated to reflux overnight, reduced under vacuum and partitioned between water and ether. The aqueous layer was extracted with ether and the organics were passed through a silica plug and concentrated to afford 8.71 g (36%) of desired product as a pale yellow oil: 1H NMR (400 MHz, DMSO-d6): δ 2.19 (3H, s), 3.33 (6H, s), 3.96 (2H, d, J=5.1 Hz), 4.64 (1H, t, J=5.1 Hz), 6.98 (1H, d, J=8.5 Hz), 7.08 (1H, dd, J=8.4 Hz, 1.5 Hz), 7.35 (1H, d, J=1.7 Hz).